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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethoxysilane (TMOS), also known as tetramethyl orthosilicate, is an organosilicon

compound with the chemical formula Si(OCH₃)₄. It is a versatile chemical intermediate widely

utilized in various scientific and industrial fields.[1] For researchers and professionals in drug

development, TMOS is of particular interest as a precursor for silica-based materials used in

drug delivery systems, chromatography, and as a cross-linking agent in the synthesis of

specialized polymers.[2] This technical guide provides a comprehensive overview of the core

physical and chemical properties of tetramethoxysilane, detailed experimental protocols for its

synthesis and key reactions, and visualizations of its chemical pathways.

Physical Properties of Tetramethoxysilane
Tetramethoxysilane is a colorless, volatile liquid with a characteristic ether-like or aromatic

odor.[3][4][5] It is crucial to note that TMOS is sensitive to moisture and will readily hydrolyze

upon contact with water.[5][6] Below is a summary of its key physical properties.
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Property Value References

Molecular Formula C₄H₁₂O₄Si [3][7]

Molecular Weight 152.22 g/mol [3][7]

Appearance Clear, colorless liquid [3][8][9]

Odor Ether-like, aromatic [4][5]

Boiling Point 121-122 °C at 760 mmHg [5][7][10]

Melting Point -2 to 5 °C (28 to 41 °F) [3][7][8]

Density 1.023 - 1.032 g/mL at 20-25 °C [7][10]

Refractive Index (n20/D) 1.368 - 1.3688 at 20 °C [3][7][10]

Vapor Pressure 12 - 18 mmHg at 20-25 °C [3][9]

Vapor Density (air=1) 5.3 [3][11]

Flash Point 20 - 26 °C (closed cup) [5][7][8]

Autoignition Temperature 240 - 245 °C [7][11]

Solubility

Miscible with most organic

solvents such as ethanol and

ether.[5][12][8] It is insoluble in

and reacts with water.[3][8][9]

Chemical Properties and Reactivity
The chemistry of tetramethoxysilane is dominated by the reactivity of the silicon-oxygen

bonds. The central silicon atom is electrophilic and susceptible to nucleophilic attack, leading to

the substitution of the methoxy groups.

Hydrolysis and Condensation
The most significant chemical reaction of tetramethoxysilane is its hydrolysis, which is the

foundation of the sol-gel process. In the presence of water, TMOS hydrolyzes to form silicic

acid (Si(OH)₄) and methanol.[1][6] This reaction can be catalyzed by either acids or bases.[13]
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Si(OCH₃)₄ + 4H₂O → Si(OH)₄ + 4CH₃OH[1]

The resulting silanol groups are unstable and readily undergo condensation reactions to form

siloxane bridges (-Si-O-Si-), releasing water or methanol. This polycondensation process leads

to the formation of a three-dimensional silica (SiO₂) network, the basis of silica gels, aerogels,

and other silica-based materials.[1][6]

Synthesis
Industrially, tetramethoxysilane is typically synthesized via the alcoholysis of silicon

tetrachloride (SiCl₄) with methanol (CH₃OH). This reaction produces TMOS and hydrogen

chloride (HCl) as a byproduct.[6]

SiCl₄ + 4CH₃OH → Si(OCH₃)₄ + 4HCl[6]

More recent research has explored alternative, greener synthesis routes, such as the direct

reaction of silica (SiO₂) with methanol under specific catalytic conditions.[6][12]

Experimental Protocols
Synthesis of Tetramethoxysilane from Silicon
Tetrachloride
This protocol describes a laboratory-scale synthesis of tetramethoxysilane.

Materials:

Silicon tetrachloride (SiCl₄)

Anhydrous methanol (CH₃OH)

A suitable solvent (e.g., tetrachloromethane)

Nickel(II) sulfate (catalyst)

Apparatus for distillation and reflux with a system for neutralizing and absorbing HCl gas.

Procedure:
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In a glass-lined reactor equipped with a stirrer, reflux condenser, and a dropping funnel, a

solution of silicon tetrachloride in an inert solvent is prepared.

A catalytic amount of nickel(II) sulfate is added to the reactor.[7]

Anhydrous methanol is slowly added to the stirred solution from the dropping funnel. The

reaction is exothermic, and the addition rate should be controlled to maintain the reaction

temperature between 55-60 °C.[7] The evolving hydrogen chloride gas must be directed to a

neutralization trap.

After the addition of methanol is complete, the reaction mixture is heated to maintain a gentle

reflux for an additional 3 hours to ensure the reaction goes to completion.[7]

After cooling, the reaction mixture is neutralized.

The crude tetramethoxysilane is then purified by fractional distillation. The fraction boiling at

121-122 °C is collected.[7]

Base-Catalyzed Hydrolysis of Tetramethoxysilane (Sol-
Gel Synthesis of Silica Aerogel)
This protocol provides a method for the preparation of a silica aerogel using a base-catalyzed

sol-gel process with TMOS.

Materials:

Tetramethoxysilane (TMOS)

Methanol

Deionized water

Concentrated ammonium hydroxide (28-30 wt%)

Molds for casting the gel

Apparatus for supercritical drying (optional, for aerogel formation)
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Procedure:

Preparation of the Catalyst Solution: Prepare a stock solution of the catalyst by adding 4.86

g (5.40 mL) of concentrated ammonium hydroxide to 1000 mL of deionized water.[14]

Preparation of the Alkoxide Solution (Solution A): In a beaker, mix 10.2 g (10.0 mL) of

tetramethoxysilane with 7.92 g (10.0 mL) of methanol.[14]

Preparation of the Catalyst Mixture (Solution B): In a separate beaker, mix 5.0 g (5.0 mL) of

the ammonium hydroxide stock solution with 7.92 g (10.0 mL) of methanol.[14]

Formation of the Sol: Pour the catalyst mixture (Solution B) into the alkoxide solution

(Solution A) and stir to form the sol.[14]

Gelation: Pour the resulting sol into molds and allow it to stand undisturbed until a gel forms.

Aging and Solvent Exchange: Once the gel has set, it is typically aged in its mother liquor for

at least 24 hours. Following aging, the gel is placed in a bath of fresh methanol to exchange

the solvent. This process is repeated several times over a few days to remove residual

reactants and byproducts.[14]

Drying: For the preparation of aerogels, the solvent is removed from the gel network under

supercritical conditions to prevent the collapse of the porous structure.
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Synthesis of Tetramethoxysilane from Silicon Tetrachloride and Methanol.
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Caption: Synthesis of Tetramethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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